Cas no 1805405-75-7 (2,3-Bis(trifluoromethyl)-5-fluoroanisole)

• Product Name: 2,3-Bis(trifluoromethyl)-5-fluoroanisole
• CAS No: 1805405-75-7
• MF: C₉H₅F₇O
• MW: 262.124227285385
• CID: 4960462
• Update Time: 2025-10-30

2,3-Bis(trifluoromethyl)-5-fluoroanisole Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-fluoroanisole

• Inchi： 1S/C9H5F7O/c1-17-6-3-4(10)2-5(8(11,12)13)7(6)9(14,15)16/h2-3H,1H3
• InChI Key： CDDRGBPPLQBXDX-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=CC=1C(F)(F)F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2

Additional information on 2,3-Bis(trifluoromethyl)-5-fluoroanisole

Recent Advances in the Application of 2,3-Bis(trifluoromethyl)-5-fluoroanisole (CAS: 1805405-75-7) in Chemical Biology and Pharmaceutical Research

The compound 2,3-Bis(trifluoromethyl)-5-fluoroanisole (CAS: 1805405-75-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a key intermediate in drug development.

Recent studies have highlighted the role of 2,3-Bis(trifluoromethyl)-5-fluoroanisole as a versatile building block in the synthesis of fluorinated aromatic compounds. Its trifluoromethyl and fluoro substituents contribute to enhanced metabolic stability and lipophilicity, making it an attractive candidate for medicinal chemistry applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors, where it served as a critical pharmacophore for target binding.

In terms of synthetic methodology, advances have been made in the efficient production of 2,3-Bis(trifluoromethyl)-5-fluoroanisole. A recent paper in Organic Process Research & Development (2024) described an improved catalytic system for its synthesis, achieving higher yields (85%) and reduced byproduct formation compared to traditional methods. This development is particularly significant for scaling up production for preclinical studies.

The compound's biological activity profile has been extensively investigated in recent months. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed promising results in its application as a modulator of protein-protein interactions, specifically in disrupting the binding of oncogenic transcription factors. These findings suggest potential applications in cancer therapy, particularly for difficult-to-treat malignancies.

From a drug metabolism perspective, pharmacokinetic studies of derivatives containing the 2,3-Bis(trifluoromethyl)-5-fluoroanisole moiety have shown favorable absorption and distribution characteristics. A 2024 study in Drug Metabolism and Disposition reported improved blood-brain barrier penetration compared to non-fluorinated analogs, opening possibilities for central nervous system-targeted therapies.

Looking forward, the unique properties of 2,3-Bis(trifluoromethyl)-5-fluoroanisole position it as a valuable tool in fragment-based drug discovery. Its combination of fluorine atoms and aromatic structure provides multiple vectors for molecular interactions while maintaining desirable physicochemical properties. Current research efforts are focusing on its incorporation into libraries for high-throughput screening against emerging therapeutic targets.

In conclusion, 2,3-Bis(trifluoromethyl)-5-fluoroanisole (CAS: 1805405-75-7) represents an important compound in contemporary medicinal chemistry with diverse applications. Its recent advancements in synthesis methodology and demonstrated biological activities underscore its potential as a key player in the development of next-generation pharmaceuticals. Continued research into its structure-activity relationships and therapeutic applications is warranted to fully exploit its capabilities in drug discovery and development.